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Compound of Interest

Compound Name:
2-Methoxy-4,5-dihydro-1H-

imidazole-d4

Cat. No.: B561811 Get Quote

The following information is generalized and should not be substituted for the official MSDS. It

is based on common characteristics of heterocyclic amines and imidazole derivatives.

1. Hazard Identification:

Compounds of this class are often associated with the following potential hazards:

Skin and Eye Irritation: Direct contact can cause irritation or burns.

Respiratory Tract Irritation: Inhalation of dust or vapors may irritate the respiratory system.

Harmful if Swallowed: Ingestion can lead to adverse health effects.

2. Physical and Chemical Properties:

Quantitative data for the deuterated compound is not available. The table below presents

hypothetical data points based on similar non-deuterated small molecules to illustrate how such

information would be presented.
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Property Hypothetical Value

Molecular Formula C4H4D4N2O

Molecular Weight 104.15 g/mol (approx.)

Appearance White to off-white solid or crystalline powder

Melting Point Data not available

Boiling Point Data not available

Solubility
Soluble in organic solvents like DMSO,

Methanol

Decomposition Temp. Data not available

3. Handling and Storage:

Proper handling and storage are crucial to maintain the integrity of the compound and ensure

laboratory safety.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible substances like strong oxidizing agents.

Handling: Use in a well-ventilated fume hood. Wear appropriate personal protective

equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. Avoid

creating dust.

Experimental Protocols and Workflows
The following diagrams illustrate standard workflows for handling and analyzing chemical

compounds in a research setting.

Workflow for Safe Chemical Handling:

This diagram outlines the logical flow of operations when handling a chemical compound from

reception to disposal.
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Figure 1: Standard Workflow for Safe Chemical Handling
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Figure 1: Standard Workflow for Safe Chemical Handling

General Analytical Workflow:

This diagram illustrates a typical process for the characterization and analysis of a novel or

specialized chemical compound.
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Figure 2: General Analytical Workflow for Compound Characterization
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Figure 2: General Analytical Workflow for Compound Characterization

Disclaimer: This document is intended for informational purposes only and is not a substitute

for a manufacturer-provided Material Safety Data Sheet. All laboratory work should be

conducted under the supervision of a qualified professional and in accordance with all

applicable safety regulations and institutional policies. Always procure and consult the official

SDS from the supplier before handling any chemical.

To cite this document: BenchChem. [General Safety and Hazard Information (Based on
Structurally Similar Compounds)]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b561811#2-methoxy-4-5-dihydro-1h-imidazole-d4-
material-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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